4-{3-[(2-fluorobenzyl)oxy]benzylidene}-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(3-fluorophenyl)-4-[[3-[(2-fluorophenyl)methoxy]phenyl]methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C23H15F2NO3/c24-18-8-4-7-16(13-18)22-26-21(23(27)29-22)12-15-5-3-9-19(11-15)28-14-17-6-1-2-10-20(17)25/h1-13H,14H2/b21-12-
• InChI Key: SJYJWSPBHHJGOL-MTJSOVHGSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=CC(=C2)C=C3C(=O)OC(=N3)C4=CC(=CC=C4)F)F
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=CC=CC(=C2)/C=C\3/C(=O)OC(=N3)C4=CC(=CC=C4)F)F
• Molecular Formula: C23H15F2NO3
• Molecular Weight: 391.4 g/mol

Description

4-{3-[(2-fluorobenzyl)oxy]benzylidene}-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of oxazolone derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-{3-[(2-fluorobenzyl)oxy]benzylidene}-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one involves the inhibition of specific enzymes or receptors that are involved in the pathogenesis of various diseases. For instance, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific disease being targeted. For instance, in cancer, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines, thereby reducing the inflammatory response.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{3-[(2-fluorobenzyl)oxy]benzylidene}-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one in lab experiments include its high potency, selectivity, and stability. However, the limitations include its high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the research on 4-{3-[(2-fluorobenzyl)oxy]benzylidene}-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one. These include:
1. Further studies on the mechanism of action of this compound in different diseases.
2. Development of more efficient and cost-effective synthesis methods for this compound.
3. Exploration of the potential of this compound in combination therapy with other drugs.
4. Investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo.
5. Development of novel drug delivery systems for this compound to improve its efficacy and reduce its side effects.

Scientific Research Applications

The potential therapeutic applications of 4-{3-[(2-fluorobenzyl)oxy]benzylidene}-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one have been extensively studied in recent years. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.